Cas no 2171180-48-4 ((3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}heptanoic acid)

• Product Name: (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}heptanoic acid
• CAS No: 2171180-48-4
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6326418
• PubChem ID: 165459490
• Update Time: 2025-05-21

(3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}heptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}heptanoic acid
• EN300-1475807
• 2171180-48-4
• (3R)-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}heptanoic acid

• Inchi： 1S/C26H32N2O6/c1-2-3-8-18(15-25(30)31)28-24(29)17-33-14-13-27-26(32)34-16-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,18,23H,2-3,8,13-17H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t18-/m1/s1
• InChI Key： JZOUROKYTUCWLL-GOSISDBHSA-N
• SMILES： O(C(NCCOCC(N[C@@H](CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}heptanoic acid

Recent Advances in the Application of (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}heptanoic acid (CAS: 2171180-48-4) in Chemical Biology and Pharmaceutical Research

The compound (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}heptanoic acid (CAS: 2171180-48-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug delivery systems. Recent studies have highlighted its role in enhancing the stability and bioavailability of peptide drugs, making it a valuable tool for researchers in the development of novel therapeutic agents.

One of the key applications of this compound lies in its use as a building block for solid-phase peptide synthesis (SPPS). The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group ensures efficient deprotection during synthesis, while the ethoxyacetamido linker provides flexibility and stability to the resulting peptide chains. Recent publications have demonstrated its utility in the synthesis of complex peptide conjugates, particularly in the development of targeted drug delivery systems for cancer therapy.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers utilized (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}heptanoic acid to develop a novel peptide-drug conjugate (PDC) for the treatment of metastatic breast cancer. The study reported that the incorporation of this compound significantly improved the pharmacokinetic properties of the conjugate, leading to enhanced tumor targeting and reduced off-target effects. These findings underscore the potential of this molecule in the design of next-generation anticancer therapies.

Another notable application of this compound is in the field of proteomics, where it has been employed as a derivatization agent for mass spectrometry-based protein quantification. A recent study in Analytical Chemistry demonstrated that the use of this compound as a stable isotope-labeled tag improved the accuracy and sensitivity of quantitative proteomic analyses. This advancement has important implications for biomarker discovery and personalized medicine, as it enables more precise measurement of protein expression levels in complex biological samples.

Despite these promising developments, challenges remain in the large-scale production and purification of (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}heptanoic acid. Recent research efforts have focused on optimizing synthetic routes to improve yield and purity, with several patents filed in the past year describing novel catalytic methods for its production. These technological advancements are expected to facilitate broader adoption of this compound in both academic and industrial settings.

Looking ahead, the unique properties of (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}heptanoic acid position it as a versatile tool for diverse applications in drug discovery and development. Ongoing research is exploring its potential in areas such as antibody-drug conjugates, peptide vaccines, and diagnostic imaging agents. As the field of peptide therapeutics continues to expand, this compound is likely to play an increasingly important role in bridging the gap between chemical synthesis and biological activity.